Cas no 2248283-41-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate
• CAS No: 2248283-41-0
• MF: C₂₁H₁₀Cl₂FNO₅
• MW: 446.212207317352
• CID: 6527058
• PubChem ID: 165732161
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248283-41-0
• EN300-6524452
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate

• Inchi： 1S/C21H10Cl2FNO5/c22-14-6-3-7-17(29-11-8-9-16(24)15(23)10-11)18(14)21(28)30-25-19(26)12-4-1-2-5-13(12)20(25)27/h1-10H
• InChI Key： PWESBBBEBADQJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 444.9920060g/mol
• Monoisotopic Mass: 444.9920060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate (CAS No: 2248283-41-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate, identified by its CAS number 2248283-41-0, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional aryl groups, positioning it as a promising candidate for further exploration in therapeutic applications.

At the core of this compound lies the 1H-isoindole scaffold, a motif well-documented for its biological activity and versatility in drug design. The presence of a dioxo group introduces electron-withdrawing properties, enhancing the compound's reactivity and potential interactions with biological targets. Additionally, the chloro and fluorophenoxy substituents contribute to its pharmacophoric profile, influencing both solubility and metabolic stability.

Recent studies have highlighted the importance of isoindole derivatives in developing novel therapeutic agents. For instance, modifications of the 1H-isoindole core have been associated with anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate suggests potential interactions with enzymes and receptors involved in critical biological pathways.

The benzoate moiety further enhances the compound's structural complexity, providing additional sites for hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in designing molecules that can effectively bind to protein targets. The combination of these structural elements makes this compound a fascinating subject for medicinal chemists seeking to develop next-generation pharmaceuticals.

In the realm of drug discovery, the strategic placement of halogen atoms—such as those present in the chloro and fluorophenoxy groups—is a common practice to modulate bioactivity. These substituents can improve binding affinity and selectivity by engaging in halogen bonding or influencing electronic distributions around the molecule. The dual presence of chloro groups on the aromatic ring further underscores the compound's potential for tailored pharmacological effects.

Current research trends indicate that isoindole derivatives are being increasingly explored for their ability to modulate central nervous system (CNS) disorders. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate align well with this area of interest. Preliminary computational studies suggest that this compound may exhibit properties conducive to interaction with neurotransmitter receptors, warranting further experimental validation.

The synthesis of this compound involves multi-step organic transformations, showcasing the synthetic prowess required to construct such complex molecules. Key steps likely include cyclization reactions to form the isoindole core, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such intricate structures, facilitating their integration into drug development pipelines.

Evaluation of pharmacokinetic properties is essential for assessing the clinical viability of any novel compound. The presence of polar functional groups like hydroxyls (if any) and aromatic rings suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-6-(3-chloro-4-fluorophenoxy)benzoate may exhibit moderate solubility in both aqueous and lipid environments. This balance is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to drive more comprehensive studies on this compound. Investigational new drug (IND) applications may be pursued once sufficient preclinical data is generated. Such efforts could lead to novel therapeutic interventions targeting unmet medical needs across various disease indications.

The chemical diversity inherent in compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-chloro -6-(3-chloro -4-fluoro phenoxy )benzoate (CAS No: 2248283 -41 -0) underscores the importance of exploratory chemistry in modern drug discovery. By leveraging structural innovation and integrating insights from computational biology and high-throughput screening (HTS), researchers can uncover new molecular entities with enhanced efficacy and reduced side effects.

In conclusion,1 , 3 -diox o - 2 , 3 -dihydro - 1 H - iso indol - 2 - yl 2 - chlor o - 6 -( 3 - chlor o - 4 - fluoro pheno xy )benzoate represents a compelling example of how molecular design can yield compounds with significant therapeutic potential. Its unique structural features and alignment with current research trends position it as a valuable asset in ongoing efforts to develop innovative treatments for human diseases.